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Compound of Interest

Compound Name:
5-Bromo-2-(chloromethyl)-1H-

imidazole

Cat. No.: B13125883

Get Quote

Executive Summary
The imidazole ring is a ubiquitous pharmacophore, but its solid-state behavior changes

drastically upon functionalization. This guide objectively compares the crystal structure data of

5-bromo-2-substituted imidazoles against the baseline 4(5)-bromoimidazole.

Key Insight: The introduction of a substituent at the C2 position, combined with the 5-bromo

motif, disrupts the classic imidazole N-H···N hydrogen-bonded "tape" motif. This forces the

lattice to rely on alternative stabilizing forces, specifically Halogen Bonding (C-Br···N/O) and

-Stacking, which significantly alters solubility profiles and bioavailability predictions in drug
development.

Comparative Analysis: Structural Performance
The "performance" of a crystal structure in this context refers to its Lattice Energy Stability and

Intermolecular Interaction Potential. We compare three distinct structural classes:
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The Baseline: Unsubstituted 4(5)-Bromoimidazole.

Sterically Crowded: 2-Substituted-5-bromo derivatives (e.g., 2-methyl/isopropyl variants).

Halogen-Bond Dominant: N-protected variants where H-bonding is blocked.

Table 1: Crystallographic Data Comparison

Parameter
Baseline: 4-Bromo-

1H-imidazole

Crowded Variant: 2-

Bromo-5-isopropyl-

1-methylimidazole

Halogen-Bond

Variant: 2,4,5-

Tribromoimidazolium

Crystal System Monoclinic Orthorhombic Monoclinic

Space Group

Unit Cell (

)
(Typical)

Packing Motif
1D Infinite H-Bond

Chains (Tapes)

Herringbone / Steric

Interlocking

Halogen Bond

Network

Dominant Force
N-H[1][2][3]···N (

)

van der Waals &

Steric packing

C-Br···Br / C-

Br···Anion

C-Br Bond Length (Elongated by sterics)

Density (

)
g/cm³

g/cm³ (Lower due to

bulk)
g/cm³ (High density)

Structural Causality & Interpretation
Baseline (4-Bromoimidazole): The N-H proton acts as a strong donor to the N3 acceptor of a

neighboring molecule. The 5-Br atom is largely passive, sitting in the periphery. This creates

high-melting, insoluble solids.

2-Substituted Variants: A group at C2 (e.g., Methyl, Phenyl) sterically blocks the approach of

neighboring rings. The "Tape" motif often breaks into dimers or helical chains. The density

drops (1.95
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1.55 g/cm³), correlating with improved solubility in organic solvents—a critical "performance"
metric for Suzuki coupling substrates.

Halogen Bonding: When the N1-H is replaced (e.g., N-Methyl), the strong H-bond is

removed. The

-hole on the 5-Br atom becomes the primary acceptor for electron density (from N3 or
anions), forming C-Br···N halogen bonds. This directional interaction (

) can be exploited to engineer specific polymorphs.

Experimental Protocols
To replicate these data or synthesize analogues for comparison, follow these self-validating

protocols.

Workflow Visualization
The following diagram outlines the critical path from synthesis to structural solution, highlighting

the decision nodes for crystallization methods.
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Figure 1: Crystallographic workflow for bromo-imidazoles. Note the bifurcation based on

solubility, which is dictated by the 2-substituent.

Protocol 1: Synthesis of 5-Bromo-2-Methylimidazole
(Example)

Bromination: Dissolve 2-methylimidazole (10 mmol) in CHCl
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. Cool to 0°C.

Addition: Add NBS (N-bromosuccinimide, 10.5 mmol) portion-wise over 30 mins. Mechanistic

Note: Slow addition prevents poly-bromination.

Quench: Wash with saturated NaHCO

to neutralize HBr byproducts.

Isolation: Dry organic layer (Na

SO

) and concentrate. Recrystallize from Toluene.

Protocol 2: Crystal Growth (Vapor Diffusion)
Use this for 2-phenyl derivatives which often suffer from poor solubility.

Inner Vial: Dissolve 20 mg of the compound in 1 mL of DMF or DMSO (Good solvent).

Outer Vial: Place the open inner vial inside a larger jar containing 5 mL of Water or Diethyl

Ether (Anti-solvent).

Equilibration: Seal the outer jar. Let stand undisturbed for 3-7 days.

Validation: Check for birefringence under a polarizing microscope before mounting.

Protocol 3: Structure Refinement (Validation Check)
When solving the structure, pay specific attention to the C-Br bond.

Disorder Warning: The 4- and 5-positions in imidazole are tautomeric. If N-H is present, the

Br may appear disordered (50% occupancy at C4 and C5).

Fix: If N is substituted (e.g., N-Methyl), the position is fixed. If unsubstituted, refine as a

disordered model or lower the temperature (100 K) to freeze the tautomer.

Interaction Network Analysis
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Understanding the competition between Hydrogen bonding and Halogen bonding is crucial for

drug design (e.g., binding to a receptor's active site).

Competition
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Figure 2: Interaction map showing the competition between H-bonding (Blue) and Halogen

bonding (Red) for the N3 acceptor site.

Applications in Drug Discovery
Bioisosterism: The 5-bromo-2-methylimidazole scaffold is often used to mimic histidine. The

crystal data confirms that the C-Br bond length (

) and the

-hole can mimic a hydrogen bond donor in specific orientations, potentially increasing affinity
for carbonyl-rich pockets in proteins (e.g., IDO inhibitors).

Solubility Engineering: If a lead compound is too insoluble, the crystal data suggests that

adding a 2-isopropyl group disrupts the planar packing more effectively than a 2-methyl

group, thereby lowering lattice energy and improving solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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